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Compound of Interest

Compound Name: ophiopogonanone E

Cat. No.: B058116 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ophiopogon japonicus (Thunb.) Ker-Gawl, a traditional Chinese medicine also known as

"Maidong," is a rich source of various bioactive compounds, including steroidal saponins and

homoisoflavonoids.[1][2] Ophiopogonanone E, a homoisoflavonoid found in the roots of

Ophiopogon japonicus, has garnered interest for its potential pharmacological activities,

including anti-inflammatory effects.[3][4] The isolation and purification of ophiopogonanone E
are crucial for further pharmacological studies and drug development. This document provides

detailed protocols for the extraction and chromatographic purification of ophiopogonanone E
from Ophiopogon japonicus, based on established methodologies for related

homoisoflavonoids.

Data Presentation
The following table summarizes quantitative data from the isolation and analysis of

homoisoflavonoids from Ophiopogon japonicus, providing a reference for expected yields and

purity.
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Compound
Extraction
Method

Purification
Method

Yield Purity Reference

Methylophiop

ogonanone A

Supercritical

Fluid

Extraction

HSCCC

15.3 mg from

140 mg crude

extract

96.9% [5]

6-aldehydo-

isoophiopogo

none A

Supercritical

Fluid

Extraction

HSCCC

4.1 mg from

140 mg crude

extract

98.3% [5]

6-formyl-

isoophiopogo

nanone A

Supercritical

Fluid

Extraction

HSCCC

13.5 mg from

140 mg crude

extract

97.3% [5]

Experimental Workflow
The overall workflow for the isolation of ophiopogonanone E from Ophiopogon japonicus is

depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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